Cas no 16496-51-8 (2(3H)-Furanone,4-ethyldihydro-)
2(3H)-Furanone, 4-ethyldihydro-, is a cyclic ester (lactone) with a five-membered furanone ring structure. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a precursor or intermediate in the preparation of heterocyclic compounds. The ethyl substitution at the 4-position enhances its stability and modifies its electronic properties, making it suitable for selective functionalization. Its dihydro configuration reduces ring strain, improving handling and storage characteristics. Applications include its use in flavor and fragrance formulations, as well as in the development of bioactive molecules. The compound's well-defined structure and purity ensure reproducibility in synthetic processes.
16496-51-8 structure
Product Name:2(3H)-Furanone,4-ethyldihydro-
2(3H)-Furanone,4-ethyldihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Furanone,4-ethyldihydro-
- 4-ethyloxolan-2-one
- Aethyl-butyrolacton
- Aethyl-butyrolacton [German]
- BS-46704
- 4-ethyldihydrofuran-2(3H)-one
- Dihydro-4-ethyl-2(3H)-furanone
- 2(3H)-Furanone, 4-ethyldihydro-
- 5-17-09-00042 (Beilstein Handbook Reference)
- 2(3H)-FURANONE, DIHYDRO-4-ETHYL-
- DTXSID90937018
- F77504
- 16496-51-8
- SCHEMBL9616911
- BRN 0107277
- 4-Ethylbutan-4-olide
- MDQZVJSUBKPTHG-UHFFFAOYSA-N
- Brivaracetam Impurity 28
-
- Inchi: 1S/C6H10O2/c1-2-5-3-6(7)8-4-5/h5H,2-4H2,1H3
- InChI Key: MDQZVJSUBKPTHG-UHFFFAOYSA-N
- SMILES: O1C(CC(CC)C1)=O
Computed Properties
- Exact Mass: 114.0681
- Monoisotopic Mass: 114.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 98.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 1
- Tautomer Count: 2
- Surface Charge: 0
Experimental Properties
- Melting Point: NA
- Boiling Point: NA
- PSA: 26.3
2(3H)-Furanone,4-ethyldihydro- Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
2(3H)-Furanone,4-ethyldihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1216346-100mg |
4-Ethyldihydrofuran-2(3H)-one |
16496-51-8 | 95% | 100mg |
$1100 | 2024-06-03 | |
| 1PlusChem | 1P01QNJA-25mg |
2(3H)-Furanone, 4-ethyldihydro- |
16496-51-8 | 97% | 25mg |
$473.00 | 2024-06-19 | |
| 1PlusChem | 1P01QNJA-50mg |
2(3H)-Furanone, 4-ethyldihydro- |
16496-51-8 | 97% | 50mg |
$744.00 | 2024-06-19 | |
| 1PlusChem | 1P01QNJA-100mg |
2(3H)-Furanone, 4-ethyldihydro- |
16496-51-8 | 97% | 100mg |
$1178.00 | 2024-06-19 | |
| Aaron | AR01QNRM-25mg |
2(3H)-Furanone, 4-ethyldihydro- |
16496-51-8 | 97% | 25mg |
$266.00 | 2025-02-12 | |
| Aaron | AR01QNRM-50mg |
2(3H)-Furanone, 4-ethyldihydro- |
16496-51-8 | 97% | 50mg |
$426.00 | 2025-02-12 | |
| Aaron | AR01QNRM-100mg |
2(3H)-Furanone, 4-ethyldihydro- |
16496-51-8 | 97% | 100mg |
$681.00 | 2025-02-12 | |
| Ambeed | A1373750-25mg |
4-Ethyldihydrofuran-2(3H)-one |
16496-51-8 | 97% | 25mg |
$253.0 | 2025-03-04 | |
| Ambeed | A1373750-50mg |
4-Ethyldihydrofuran-2(3H)-one |
16496-51-8 | 97% | 50mg |
$405.0 | 2025-03-04 | |
| Ambeed | A1373750-100mg |
4-Ethyldihydrofuran-2(3H)-one |
16496-51-8 | 97% | 100mg |
$648.0 | 2025-03-04 |
2(3H)-Furanone,4-ethyldihydro- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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